Cas no 142474-86-0 (Tetradecyl diphenylphosphate)

Tetradecyl diphenylphosphate is an organophosphate compound commonly used as a flame retardant and plasticizer in polymer applications. Its chemical structure, featuring a tetradecyl chain and diphenyl phosphate groups, provides excellent thermal stability and compatibility with various polymeric matrices. The compound acts as an effective flame retardant by promoting char formation and reducing flammability in materials such as PVC, polyurethanes, and engineering plastics. Its secondary plasticizing properties enhance flexibility and processing characteristics without significantly compromising mechanical performance. Tetradecyl diphenylphosphate is valued for its low volatility, resistance to extraction, and ability to meet stringent fire safety standards. It is particularly suitable for applications requiring durable flame retardancy in high-temperature environments.

Tetradecyl diphenylphosphate structure

Product Name:Tetradecyl diphenylphosphate

CAS No:142474-86-0

MF:C₂₆H₃₉O₄P

MW:446.559229135513

CID:158584

PubChem ID:86430

Update Time:2025-06-11

Tetradecyl diphenylphosphate Chemical and Physical Properties

Names and Identifiers

- Phosphoric acid,diphenyl tetradecyl ester
- diphenyl tetradecyl phosphate
- DTXSID5073113
- Phosphoric acid, diphenyl tetradecyl ester
- SCHEMBL272117
- tetradecyl diphenylphosphate
- NS00113606
- 142474-86-0
- Tetradecyl diphenylphosphate
- Inchi： 1S/C26H39O4P/c1-2-3-4-5-6-7-8-9-10-11-12-19-24-28-31(27,29-25-20-15-13-16-21-25)30-26-22-17-14-18-23-26/h13-18,20-23H,2-12,19,24H2,1H3
- InChI Key： RZERPLOQPHIGRF-UHFFFAOYSA-N
- SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 446.25877
Monoisotopic Mass: 446.25859672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 31
Rotatable Bond Count: 18
Complexity: 434
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.8
Topological Polar Surface Area: 44.8Å²

Experimental Properties

PSA: 44.76

Tetradecyl diphenylphosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T292653-100mg	Tetradecyl diphenylphosphate	142474-86-0	100mg	$ 133.00	2023-09-06
TRC	T292653-500mg	Tetradecyl diphenylphosphate	142474-86-0	500mg	$ 534.00	2023-09-06
TRC	T292653-1000mg	Tetradecyl diphenylphosphate	142474-86-0	1g	$976.00	2023-05-17
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A2B Chem LLC	AD53747-100mg	Phosphoric acid,diphenyl tetradecyl ester	142474-86-0	100mg	$250.00	2024-04-20
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